Cas no 1131623-06-7 (4-(3-methylpiperazin-1-yl)benzoic acid)
1131623-06-7 structure
Product name:4-(3-methylpiperazin-1-yl)benzoic acid
CAS No:1131623-06-7
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD11112683
CID:2155946
PubChem ID:44828693
4-(3-methylpiperazin-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Carboxyphenyl)-3-methyl piperazine
- 4-(3-methylpiperazin-1-yl)benzoic acid
- DTXSID40660844
- DB-249887
- 1-(4-carboxyphenyl)-3-methyl piperazine
- SCHEMBL1922775
- 1131623-06-7
- AKOS015842748
- EN300-145025
- 1-(4-carboxyphenyl)-3-methylpiperazine
-
- MDL： MFCD11112683
- Inchi： InChI=1S/C12H16N2O2/c1-9-8-14(7-6-13-9)11-4-2-10(3-5-11)12(15)16/h2-5,9,13H,6-8H2,1H3,(H,15,16)
- InChI Key： PKNBKHTYYDFSER-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 220.121177757Da
- Monoisotopic Mass: 220.121177757Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 52.6Ų
4-(3-methylpiperazin-1-yl)benzoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-145025-0.5g |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 0.5g |
$479.0 | 2023-05-25 | ||
| eNovation Chemicals LLC | K12515-5g |
1-(4-carboxyphenyl)-3-methyl piperazine |
1131623-06-7 | >95% | 5g |
$595 | 2023-09-04 | |
| Enamine | EN300-145025-0.1g |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 0.1g |
$439.0 | 2023-05-25 | ||
| Enamine | EN300-145025-100mg |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 100mg |
$490.0 | 2023-09-29 | ||
| Enamine | EN300-145025-2500mg |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 2500mg |
$1089.0 | 2023-09-29 | ||
| Enamine | EN300-145025-10000mg |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 10000mg |
$2393.0 | 2023-09-29 | ||
| Enamine | EN300-145025-0.25g |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 0.25g |
$459.0 | 2023-05-25 | ||
| Enamine | EN300-145025-1.0g |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 1g |
$499.0 | 2023-05-25 | ||
| Enamine | EN300-145025-5.0g |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 5g |
$1448.0 | 2023-05-25 | ||
| Enamine | EN300-145025-5000mg |
4-(3-methylpiperazin-1-yl)benzoic acid |
1131623-06-7 | 5000mg |
$1614.0 | 2023-09-29 |
4-(3-methylpiperazin-1-yl)benzoic acid Related Literature
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
-
M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
-
Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
-
Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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